Cas no 942204-79-7 (1-bromo-3-tert-butyl-5-(trifluoromethylsulfanyl)benzene)

• Product Name: 1-bromo-3-tert-butyl-5-(trifluoromethylsulfanyl)benzene
• CAS No: 942204-79-7
• MF: C₁₁H₁₂BrF₃S
• MW: 313.177191734314
• MDL: MFCD18452097
• CID: 1983278
• PubChem ID: 57733544
• Update Time: 2025-05-24

1-bromo-3-tert-butyl-5-(trifluoromethylsulfanyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-3-tert-butyl-5-(trifluoromethylsulfanyl)benzene
• 3-trifluoromethylthio-5-tert-butyl-bromobenzene
• CTK0G2420
• Methanesulfonic acid, trifluoro-, 3-hydroxy-1-cyclohexen-1-yl ester
• 3-trifluoromethylsulfonyloxycyclohex-2-en-1-ol
• AGN-PC-00NVDI
• ACMC-20mcav
• DB-257657
• (3-bromo-5-tert-butylphenyl)(trifluoromethyl)sulfane
• 942204-79-7
• AKOS015969652
• (3-Bromo-5-(tert-butyl)phenyl)(trifluoromethyl)sulfane
• SCHEMBL3583240

• MDL： MFCD18452097
• Inchi： 1S/C11H12BrF3S/c1-10(2,3)7-4-8(12)6-9(5-7)16-11(13,14)15/h4-6H,1-3H3
• InChI Key： YFGXETHFVIIXEX-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)C(C)(C)C)SC(F)(F)F

Computed Properties

• Exact Mass: 311.97952Da
• Monoisotopic Mass: 311.97952Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 25.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-bromo-3-tert-butyl-5-(trifluoromethylsulfanyl)benzene

Professional Introduction to 1-bromo-3-tert-butyl-5-(trifluoromethylsulfanyl)benzene (CAS No. 942204-79-7)

1-bromo-3-tert-butyl-5-(trifluoromethylsulfanyl)benzene, a compound with the CAS number 942204-79-7, is a significant molecule in the field of pharmaceutical chemistry and material science. This compound belongs to the class of aromatic hydrocarbons that have been extensively studied for their potential applications in drug development and advanced material synthesis. The structural features of this molecule, particularly the presence of a bromine atom, a tert-butyl group, and a trifluoromethylsulfanyl group, make it a versatile intermediate for various synthetic pathways.

The bromine substituent in 1-bromo-3-tert-butyl-5-(trifluoromethylsulfanyl)benzene plays a crucial role in its reactivity. Brominated aromatic compounds are widely used in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are fundamental in constructing complex organic molecules. These reactions are pivotal in the synthesis of pharmaceuticals, agrochemicals, and fine chemicals. The tert-butyl group adds steric hindrance to the molecule, influencing its electronic properties and reactivity. This steric effect can be beneficial in controlling selectivity during chemical transformations, making it a valuable moiety in medicinal chemistry.

The trifluoromethylsulfanyl group is another defining feature of this compound. This group is known for its ability to enhance metabolic stability and lipophilicity in drug molecules. The presence of fluorine atoms can significantly influence the pharmacokinetic properties of a drug, leading to improved bioavailability and duration of action. Recent studies have highlighted the importance of fluorinated aromatic compounds in developing antiviral and anticancer agents. The unique electronic environment created by the trifluoromethylsulfanyl group can also affect the interaction of the molecule with biological targets, making it an attractive scaffold for drug design.

In recent years, there has been a growing interest in using 1-bromo-3-tert-butyl-5-(trifluoromethylsulfanyl)benzene as a building block for more complex structures. Researchers have leveraged its reactivity to develop novel heterocyclic compounds that exhibit promising biological activities. For instance, derivatives of this molecule have been investigated for their potential as kinase inhibitors and anti-inflammatory agents. The combination of the bromine atom, tert-butyl group, and trifluoromethylsulfanyl group provides multiple sites for functionalization, allowing chemists to tailor the properties of the final product to meet specific requirements.

The synthesis of 1-bromo-3-tert-butyl-5-(trifluoromethylsulfanyl)benzene typically involves multi-step organic reactions that require careful optimization. The introduction of the bromine atom can be achieved through electrophilic aromatic substitution reactions, while the tert-butyl and trifluoromethylsulfanyl groups can be incorporated via Friedel-Crafts alkylation and sulfonylation reactions, respectively. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have also been employed to construct this molecule efficiently.

One of the most compelling aspects of this compound is its potential in materials science. The aromatic ring system combined with electron-withdrawing groups like the trifluoromethylsulfanyl moiety can lead to materials with unique electronic properties. Such materials are being explored for applications in organic electronics, including organic light-emitting diodes (OLEDs) and photovoltaic cells. The ability to modify the structure of 1-bromo-3-tert-butyl-5-(trifluoromethylsulfanyl)benzene allows researchers to fine-tune these properties, making it a valuable candidate for developing next-generation materials.

The pharmaceutical industry has also recognized the significance of this compound. Its structural motifs are found in several approved drugs and are under investigation for new therapeutic applications. The bromine substituent, for example, has been used to introduce reactive sites for further functionalization, while the tert-butyl group can protect reactive sites during synthesis or enhance binding affinity once incorporated into a drug molecule. The trifluoromethylsulfanyl group, with its ability to modulate metabolic stability and lipophilicity, has been particularly valuable in optimizing drug candidates.

Recent advances in computational chemistry have further enhanced our understanding of how 1-bromo-3-tert-butyl-5-(trifluoromethylsulfanyl)benzene behaves in different environments. Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers design more effective drugs faster. These computational tools are increasingly being integrated into drug discovery pipelines, reducing the time and cost associated with developing new therapeutics.

The environmental impact of using 1-bromo-3-tert-butyl-5-(trifluoromethylsulfanyl)benzene is also an important consideration. While this compound itself is not classified as environmentally hazardous, its derivatives must be evaluated for potential ecological effects during development and use. Responsible chemical management practices are essential to ensure that its applications do not pose risks to ecosystems.

In conclusion, 1-bromo-3-tert-butyl-5-(trifluoromethylsulfanyl)benzene (CAS No. 942204-79-7) is a multifaceted compound with significant potential in pharmaceutical chemistry and materials science. Its unique structural features make it an excellent intermediate for synthesizing complex molecules with diverse applications. As research continues to uncover new uses for this compound, it is likely to remain a cornerstone of innovation in both academic and industrial settings.